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This document provides a detailed protocol for the detection of specific RNA sequences within
fixed cells and tissues using an azide-modified oligonucleotide probe followed by fluorescent
labeling with AF 568 DBCO via copper-free click chemistry. This method offers a robust and
highly specific alternative to traditional in situ hybridization (ISH) techniques that rely on
antibody-based detection of labeled probes.

Principle

The AF 568 DBCO in situ hybridization protocol is a two-step process. First, an oligonucleotide
probe containing an azide modification is hybridized to the target RNA sequence within the cell
or tissue. Second, the azide-labeled probe is detected through a bioorthogonal reaction with
AF 568 DBCO. DBCO (Dibenzocyclooctyne) reacts specifically and covalently with the azide
group in a strain-promoted alkyne-azide cycloaddition (SPAAC) reaction. This "click chemistry"
reaction is highly efficient, occurs under physiological conditions without the need for a
cytotoxic copper catalyst, and results in stable labeling of the target RNA with the bright and
photostable AF 568 fluorophore.[1][2][3]
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Key Features:

» High Specificity: The bioorthogonal nature of the click chemistry reaction minimizes off-target
labeling.[1][2]

» High Sensitivity: The brightness and photostability of the AF 568 dye allow for the detection
of low-abundance RNA targets.[4]

o Copper-Free: Avoids the cytotoxicity associated with copper-catalyzed click chemistry,
preserving cellular morphology.[1][2]

o Versatility: This protocol can be adapted for various sample types, including cultured cells
and tissue sections.

Materials and Reagents
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Reagent

Supplier Comments

Azide-Modified Oligonucleotide
Probe

Design probes to be 20-50
nucleotides in length with a GC
) content of 40-60%. Azide
Custom Synthesis o
modifications can be

incorporated at the 3' or 5' end.

[5][6]

AF 568 DBCO

Store at -20°C, protected from
light.[7]

Various

Paraformaldehyde (PFA)

Prepare a fresh 4% (w/v)
Electron Microscopy Sciences solution in 1X PBS for fixation.

Handle in a fume hood.

Phosphate-Buffered Saline
(PBS), RNase-free

Various

Hybridization Buffer

50% formamide, 5X SSC, 50
pug/mL heparin, 1X Denhardt's

Prepare in-house )
solution, 0.1% Tween-20, 500

pug/mL yeast tRNA.
20X Saline-Sodium Citrate )
Various

(SSC) Buffer
Proteinase K Various
DAPI (4',6-diamidino-2- ) o

_ Various For nuclear counterstaining.
phenylindole)

) ) ) Antifade mounting medium is
Mounting Medium Various

recommended.

Experimental Protocols
I. Sample Preparation

A. Cultured Cells on Coverslips
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o Seed cells on sterile glass coverslips in a petri dish and culture overnight.

e Aspirate the culture medium and wash the cells twice with ice-cold 1X PBS.

o Fix the cells with 4% PFA in 1X PBS for 15 minutes at room temperature.

e Wash the cells three times with 1X PBS for 5 minutes each.

e Proceed to the hybridization step.

B. Paraffin-Embedded Tissue Sections

» Deparaffinize the tissue sections by incubating them in xylene twice for 5 minutes each.

e Rehydrate the sections by sequential 5-minute incubations in 100%, 95%, 70%, and 50%
ethanol.

e Wash with 1X PBS for 5 minutes.

o Permeabilize the tissue by incubating with Proteinase K (10 pg/mL in 1X PBS) for 10 minutes
at 37°C.

e Wash twice with 1X PBS.
e Post-fix with 4% PFA in 1X PBS for 10 minutes at room temperature.

e Wash three times with 1X PBS for 5 minutes each.

Il. In Situ Hybridization

e Pre-hybridize the samples by incubating them in hybridization buffer for 1 hour at 37°C in a
humidified chamber.

 Dilute the azide-modified oligonucleotide probe in hybridization buffer to a final concentration
of 1-10 pM.

o Denature the probe by heating at 85°C for 5 minutes, then immediately place on ice.

o Remove the pre-hybridization buffer and add the diluted probe to the samples.
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Incubate overnight at 37°C in a humidified chamber.

Wash the samples with 2X SSC/50% formamide at 37°C for 30 minutes.

Wash with 2X SSC at 37°C for 15 minutes.

Wash with 1X SSC at room temperature for 15 minutes.

lll. Copper-Free Click Chemistry Reaction

e Prepare a 10 mM stock solution of AF 568 DBCO in DMSO.
» Dilute the AF 568 DBCO stock solution to a final concentration of 10-50 uM in 1X PBS.

e Add the AF 568 DBCO solution to the samples and incubate for 1-2 hours at room
temperature, protected from light.

e Wash the samples three times with 1X PBS containing 0.1% Tween-20 for 10 minutes each
to remove unbound dye.

IV. Counterstaining and Mounting

» Counterstain the nuclei by incubating the samples with DAPI (300 nM in 1X PBS) for 5
minutes at room temperature.

e Wash three times with 1X PBS for 5 minutes each.
e Mount the coverslips on microscope slides using an antifade mounting medium.
o Seal the coverslips with nail polish and allow them to dry.

V. Imaging

» Image the samples using a fluorescence microscope equipped with appropriate filter sets for
AF 568 (Excitation/Emission: ~579/603 nm) and DAPI (Excitation/Emission: ~358/461 nm).

[417]

Quantitative Data Summary
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Parameter

Recommended Range

Notes

Probe Design

Probe Length

20-50 nucleotides

Longer probes may increase

signal but also background.

To ensure specific binding at

GC Content 40-60% o
the hybridization temperature.
Hybridization
) Optimal concentration should
Probe Concentration 1-10 uM ) B
be determined empirically.
May need to be optimized
Hybridization Temperature 37°C based on the melting

temperature (Tm) of the probe.

Hybridization Time

12-16 hours (overnight)

Click Reaction

Higher concentrations may

AF 568 DBCO Concentration 10-50 uM )
lead to increased background.
Longer incubation times may
Incubation Time 1-2 hours improve signal but can also

increase background.

Incubation Temperature

Room Temperature

Imaging

AF 568 Excitation Wavelength

(max)

~579 nm

[417]

AF 568 Emission Wavelength

(max)

~603 nm

[417]

Diagrams
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Caption: Experimental workflow for AF 568 DBCO in situ hybridization.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12363973/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-af-568-dbco-in-situ-hybridization
https://www.benchchem.com/product/b12363973/docs?utm_src=pdf-body#application-notes-and-protocols-for-af-568-dbco-in-situ-hybridization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363973?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Target RNA in situ
[

Hybridization

Azide-Modified Probe

Fluorescently Labeled Complex

AF 568 DBCO

Click to download full resolution via product page

Caption: Schematic of the detection principle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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